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Compound of Interest

Compound Name: Diethyl phosphonate

Cat. No.: B046648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

diethyl phosphonate, with a specific focus on its boiling point and density. The information

herein is intended to support laboratory research, chemical synthesis, and drug development

activities where this compound is utilized.

Physical Properties of Diethyl Phosphonate
Diethyl phosphonate, also known as diethyl phosphite, is a colorless liquid organophosphorus

compound. It is a versatile reagent in organic synthesis.[1] An accurate understanding of its

physical properties is crucial for its proper handling, storage, and application in experimental

and manufacturing processes.

The boiling point and density of diethyl phosphonate have been reported under various

conditions. The following table summarizes these key physical constants from multiple sources.
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Physical Property Value Conditions Source(s)

Boiling Point 188 °C at 760 mmHg [2]

204.072 °C at 760 mmHg [3]

138 °C Not Specified [4][5]

60 °C at 6.0 mbar [6]

50-51 °C at 2 mmHg [1][7]

Density 1.072 g/mL at 25 °C [7]

1.08 g/mL Not Specified [8]

1.07 g/cm³ at 20/20 °C [2]

1.069 g/cm³ at 25 °C [4]

Experimental Protocols
Accurate determination of the physical properties of a substance like diethyl phosphonate is

fundamental in a laboratory setting. The following sections detail standard experimental

methodologies for measuring boiling point and density.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Method 1: Micro-Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes.[9]

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

heating source (Bunsen burner or oil bath), and sample of diethyl phosphonate.

Procedure:

A small amount of diethyl phosphonate (approximately 0.5 mL) is placed into the small

test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.[9]

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing heating oil.

The Thiele tube is gently heated, and the temperature is monitored.

As the liquid heats, air trapped in the capillary tube will be expelled, followed by the vapor

of the liquid, which will be observed as a stream of bubbles.[10]

The heating is discontinued, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid is drawn back into the capillary

tube.[9]

Method 2: Simple Distillation

For larger sample volumes, a simple distillation apparatus can be used to determine the boiling

point.[11]

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

the diethyl phosphonate sample.

Procedure:

The diethyl phosphonate is placed in the distillation flask.

The distillation apparatus is assembled with the thermometer bulb positioned just below

the side arm of the distillation flask to accurately measure the temperature of the vapor.

The liquid is heated to a gentle boil.

The temperature is recorded when it stabilizes as the vapor condenses and collects in the

receiving flask. This stable temperature is the boiling point.[11]
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Density is defined as the mass of a substance per unit volume.

Method: Using a Graduated Cylinder and Balance

This is a straightforward method for determining the density of a liquid.[12]

Apparatus: Graduated cylinder, electronic balance, and the diethyl phosphonate sample.

Procedure:

The mass of a clean, dry graduated cylinder is measured using an electronic balance.[12]

A known volume of diethyl phosphonate is carefully added to the graduated cylinder. The

volume is read from the bottom of the meniscus.[12]

The combined mass of the graduated cylinder and the diethyl phosphonate is measured.

The mass of the diethyl phosphonate is calculated by subtracting the mass of the empty

graduated cylinder from the combined mass.

The density is then calculated using the formula: Density = Mass / Volume.[13]

Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the determination and reporting of the

physical properties of diethyl phosphonate.
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Workflow for Physical Property Determination of Diethyl Phosphonate
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Caption: Workflow for determining the physical properties of diethyl phosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b046648?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Diethylphosphite
https://www.tcichemicals.com/JP/en/p/D0521
https://gmall.chemnet.com/product_cas-762-04-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/diethyl%20phosphite
https://pubchem.ncbi.nlm.nih.gov/compound/diethyl%20phosphite
https://www.echemi.com/products/pid_Rock14820-diethylphosphite.html
https://www.fishersci.ca/shop/products/diethyl-phosphite-98-thermo-scientific/p-109785
https://www.sigmaaldrich.com/US/en/product/aldrich/365920
https://www.chemsynthesis.com/base/chemical-structure-39988.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.homesciencetools.com/article/liquid-density-project/
https://www.benchchem.com/product/b046648#physical-properties-of-diethyl-phosphonate-such-as-boiling-point-and-density
https://www.benchchem.com/product/b046648#physical-properties-of-diethyl-phosphonate-such-as-boiling-point-and-density
https://www.benchchem.com/product/b046648#physical-properties-of-diethyl-phosphonate-such-as-boiling-point-and-density
https://www.benchchem.com/product/b046648#physical-properties-of-diethyl-phosphonate-such-as-boiling-point-and-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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